Cas no 1178731-36-6 (3-(1-Methyl-1H-pyrazol-4-yl)prop-2-yn-1-ol)
1178731-36-6 structure
Product Name:3-(1-Methyl-1H-pyrazol-4-yl)prop-2-yn-1-ol
CAS No:1178731-36-6
MF:C7H8N2O
MW:136.15122127533
CID:4826409
Update Time:2023-08-18
3-(1-Methyl-1H-pyrazol-4-yl)prop-2-yn-1-ol Chemical and Physical Properties
Names and Identifiers
-
- 3-(1-Methyl-1H-pyrazol-4-yl)prop-2-yn-1-ol
- 3-(1-methylpyrazol-4-yl)prop-2-yn-1-ol
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- Inchi: 1S/C7H8N2O/c1-9-6-7(5-8-9)3-2-4-10/h5-6,10H,4H2,1H3
- InChI Key: SUZFRIVPNGYZSE-UHFFFAOYSA-N
- SMILES: OCC#CC1C=NN(C)C=1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 167
- XLogP3: -0.3
- Topological Polar Surface Area: 38
3-(1-Methyl-1H-pyrazol-4-yl)prop-2-yn-1-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M210201-100mg |
3-(1-methyl-1h-pyrazol-4-yl)prop-2-yn-1-ol |
1178731-36-6 | 100mg |
$ 135.00 | 2022-06-04 | ||
| TRC | M210201-500mg |
3-(1-methyl-1h-pyrazol-4-yl)prop-2-yn-1-ol |
1178731-36-6 | 500mg |
$ 525.00 | 2022-06-04 | ||
| TRC | M210201-1g |
3-(1-methyl-1h-pyrazol-4-yl)prop-2-yn-1-ol |
1178731-36-6 | 1g |
$ 795.00 | 2022-06-04 | ||
| Chemenu | CM487607-1g |
3-(1-Methyl-1H-pyrazol-4-yl)prop-2-yn-1-ol |
1178731-36-6 | 97% | 1g |
$550 | 2022-06-14 | |
| Alichem | A049005935-1g |
3-(1-Methyl-1H-pyrazol-4-yl)prop-2-yn-1-ol |
1178731-36-6 | 97% | 1g |
$603.84 | 2023-09-04 | |
| Life Chemicals | F8886-6388-0.25g |
3-(1-methyl-1H-pyrazol-4-yl)prop-2-yn-1-ol |
1178731-36-6 | 95%+ | 0.25g |
$505.0 | 2023-09-05 | |
| Life Chemicals | F8886-6388-0.5g |
3-(1-methyl-1H-pyrazol-4-yl)prop-2-yn-1-ol |
1178731-36-6 | 95%+ | 0.5g |
$532.0 | 2023-09-05 | |
| Life Chemicals | F8886-6388-1g |
3-(1-methyl-1H-pyrazol-4-yl)prop-2-yn-1-ol |
1178731-36-6 | 95%+ | 1g |
$560.0 | 2023-09-05 | |
| Life Chemicals | F8886-6388-2.5g |
3-(1-methyl-1H-pyrazol-4-yl)prop-2-yn-1-ol |
1178731-36-6 | 95%+ | 2.5g |
$1120.0 | 2023-09-05 | |
| Life Chemicals | F8886-6388-5g |
3-(1-methyl-1H-pyrazol-4-yl)prop-2-yn-1-ol |
1178731-36-6 | 95%+ | 5g |
$1680.0 | 2023-09-05 |
3-(1-Methyl-1H-pyrazol-4-yl)prop-2-yn-1-ol Related Literature
-
Mengke Li,Xinyi Cai,Zhenyang Qiao,Wentao Xie,Liangying Wang,Nan Zheng,Shi-Jian Su Chem. Commun., 2019,55, 7215-7218
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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